2-Amino-3-(2,4-difluoro-phenyl)-propan-1-ol hydrochloride
Description
2-Amino-3-(2,4-difluoro-phenyl)-propan-1-ol hydrochloride (2APF-HCl) is a small molecule that has recently been studied for its potential use in scientific research and experiments. This molecule is a derivative of 2-amino-3-phenylpropan-1-ol (2AP), which is an organic compound with a wide range of applications. 2APF-HCl is a white powder that is soluble in water and ethanol, and has a melting point of approximately 97°C. It is synthesized through a multi-step process involving the use of a variety of chemicals and reagents.
Scientific Research Applications
Synthesis of Fluorinated Pyridines
Fluorinated pyridines are important in various fields due to their interesting and unusual physical, chemical, and biological properties . The presence of strong electron-withdrawing substituents in the aromatic ring reduces their basicity and reactivity compared to their chlorinated and brominated analogues . “2-Amino-3-(2,4-difluoro-phenyl)-propan-1-ol hydrochloride” could potentially be used in the synthesis of these fluorinated pyridines .
Development of Fluorinated Medicinal and Agrochemical Candidates
About 10% of the total sales of pharmaceuticals currently used for medical treatment are drugs containing a fluorine atom . The introduction of fluorine atoms into lead structures is one of the most generally useful chemical modifications in the search for new agricultural products having improved physical, biological, and environmental properties . “2-Amino-3-(2,4-difluoro-phenyl)-propan-1-ol hydrochloride” could potentially be used in the development of these fluorinated medicinal and agrochemical candidates .
Synthesis of Herbicidal Compounds
Perfluoroalkyl [1, 8]-naphtiridine, a compound with herbicidal effect, was synthesized by reaction of 2-amino-3-formylpyridine, 1,3-dicarbonyl compound, and 1,3-cyclohexanedione . “2-Amino-3-(2,4-difluoro-phenyl)-propan-1-ol hydrochloride” could potentially be used in similar reactions to synthesize other herbicidal compounds .
Synthesis of Biological Active Compounds
Methods for synthesis of F 18 substituted pyridines for local radiotherapy of cancer and other biological active compounds are also presented . “2-Amino-3-(2,4-difluoro-phenyl)-propan-1-ol hydrochloride” could potentially be used in the synthesis of these biological active compounds .
properties
IUPAC Name |
2-amino-3-(2,4-difluorophenyl)propan-1-ol;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11F2NO.ClH/c10-7-2-1-6(9(11)4-7)3-8(12)5-13;/h1-2,4,8,13H,3,5,12H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UKHITVOLMQDAHX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)F)CC(CO)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClF2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-3-(2,4-difluoro-phenyl)-propan-1-ol hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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